Cas no 2228425-82-7 (1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2228425-82-7
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 6193975
• PubChem ID: 165753245
• Update Time: 2025-07-20

1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one
• EN300-1959845
• 2228425-82-7
• 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one

• Inchi： 1S/C7H3Cl2F2NO/c8-4-2-12-5(9)1-3(4)6(13)7(10)11/h1-2,7H
• InChI Key： DABPAFYYJPCZKM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C(C(F)F)=O)Cl

Computed Properties

• Exact Mass: 224.9559754g/mol
• Monoisotopic Mass: 224.9559754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one

Research Brief on 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one (CAS: 2228425-82-7): Recent Advances and Applications

1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one (CAS: 2228425-82-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dichloropyridine and difluoroethyl moieties, has shown promise in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents or functional materials.

The synthesis of 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one has been optimized in recent years, with several research groups reporting improved yields and selectivity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts to achieve high-purity yields of this compound. The study highlighted the importance of controlling reaction conditions to minimize side products, which is critical for scaling up production for pharmaceutical applications. Additionally, the compound's stability under various pH conditions was investigated, providing valuable insights for its formulation in drug delivery systems.

In the realm of drug discovery, 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one has been explored as a key intermediate in the synthesis of kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and the incorporation of fluorinated groups has been shown to enhance binding affinity and metabolic stability. A recent preprint on bioRxiv described the use of this compound in the development of a new class of JAK2 inhibitors, which demonstrated potent activity in preclinical models of myeloproliferative disorders. The researchers noted that the difluoroethyl group played a crucial role in improving the pharmacokinetic properties of the inhibitors.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A 2024 report in Pest Management Science highlighted its use as a precursor for novel herbicides targeting resistant weed species. The dichloropyridine moiety was found to interact selectively with plant enzymes, leading to the development of herbicides with reduced environmental toxicity. This aligns with the growing demand for sustainable agrochemicals that minimize ecological impact while maintaining efficacy.

In conclusion, 1-(2,5-Dichloropyridin-4-yl)-2,2-difluoroethan-1-one (CAS: 2228425-82-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. Future research is expected to further elucidate its potential, particularly in the design of next-generation therapeutics and agrochemicals. Researchers are encouraged to explore its derivatives and analogs to unlock new possibilities in drug and material development.